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Executive Summary

Propamocarb is a carbamate fungicide renowned for its systemic capabilities, particularly
against Oomycete pathogens such as Pythium and Phytophthora spp.[1][2]. Administered
typically as propamocarb hydrochloride, it is readily absorbed by plant tissues and
translocated, offering both protective and curative action against a variety of devastating plant
diseases[1][3]. Its unique mode of action, which involves the inhibition of phospholipid and fatty
acid synthesis, disrupts the integrity of fungal cell membranes[4][5]. This guide provides a
comprehensive technical overview of propamocarb's systemic properties, including its
physicochemical characteristics, uptake and translocation pathways, metabolism within plants,
and the experimental protocols used to elucidate these properties.

Physicochemical Properties

The systemic behavior of a fungicide is fundamentally governed by its physicochemical
properties. Propamocarb is formulated as a hydrochloride salt to enhance its solubility in
water, a key factor for its uptake and translocation within the plant's vascular system.

Table 1: Physicochemical Properties of Propamocarb and Propamocarb Hydrochloride
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Propamocarb

Propert Propamocarb Source(s
SNy > Hydrochloride (s)
Molecular Formula CoH20N202 C9oH21CIN202 [6][7]
Molecular Weight 188.3 g/mol 224.7 g/mol [71[8]
Colorless,
Physical Form - ] [8]
hygroscopic crystals
Melting Point - 45-64.2 °C [6]1[8]
3.85x 102 mPa (20
Vapor Pressure 730 mPa (25 °C) ) [8]
Water Solubility >900 g/L (20 °C) >500 g/L (20 °C) [8]
Log Kow
0.84 (pH 7, 20 °C) -1.21 (pH 7) [8]
(Octanol/Water)
pKa 9.5 9.1-93 [6][8]

| Stability | - | Very stable to hydrolysis and photolysis |[6][8] |

The high water solubility and low octanol-water partition coefficient (Log Kow) of the
hydrochloride salt are critical for its systemic action, facilitating movement through aqueous
environments both outside and inside the plant.

Mode of Action and Signaling Pathway

Propamocarb's fungicidal activity stems from its ability to disrupt cell membrane integrity in
susceptible Oomycetes. It specifically inhibits the biosynthesis of phospholipids and fatty acids,
which are essential components of the cell membrane[1][4]. This disruption halts mycelial
growth, prevents the formation of sporangia, and inhibits spore germination[4].
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Propamocarb's Cellular Mode of Action in Oomycetes
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Systemic Uptake and Acropetal Translocation of Propamocarb
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Workflow for Propamocarb Residue Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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